Cas no 1261933-89-4 (3-(4-Ethoxycarbonylphenyl)-2-methylbenzoic acid)

• Product Name: 3-(4-Ethoxycarbonylphenyl)-2-methylbenzoic acid
• CAS No: 1261933-89-4
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD18322030
• CID: 2764448
• PubChem ID: 53227860
• Update Time: 2025-04-21

3-(4-Ethoxycarbonylphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxycarbonylphenyl)-2-methylbenzoic acid, 95%
• 4'-(Ethoxycarbonyl)-2-methyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID20691393
• MFCD18322030
• 1261933-89-4
• 3-(4-ETHOXYCARBONYLPHENYL)-2-METHYLBENZOIC ACID
• 3-(4-Ethoxycarbonylphenyl)-2-methylbenzoic acid

• MDL： MFCD18322030
• Inchi： 1S/C17H16O4/c1-3-21-17(20)13-9-7-12(8-10-13)14-5-4-6-15(11(14)2)16(18)19/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key： BZQSIDHVFUMMMY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C)=O

Computed Properties

• Exact Mass: 284.10485899Da
• Monoisotopic Mass: 284.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų